Cas no 2580220-77-3 (3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid
• CAS No: 2580220-77-3
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5659718
• PubChem ID: 68624522
• Update Time: 2025-05-26

3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733328
• 3-{[(tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid
• SCHEMBL3389491
• 2580220-77-3
• 3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid

• Inchi： 1S/C12H16N2O4/c1-7-5-6-8(9(13-7)10(15)16)14-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： JNOQYVPNVPUIQV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C)N=C1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid

3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid: A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid, identified by the CAS number 2580220-77-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a pyridine ring substituted with a tert-butoxycarbonyl amino group and a methyl group, contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of this compound in the development of novel bioactive agents. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as stimuli-responsive polymers and drug delivery systems. The tert-butoxycarbonyl (Boc) group, a common protecting group in peptide synthesis, plays a crucial role in modulating the compound's reactivity. This feature makes it an ideal candidate for use in controlled-release drug delivery systems, where precise regulation of drug release is essential.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The methyl group at position 6 of the pyridine ring enhances the molecule's stability and solubility, making it more amenable to large-scale production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing costs and improving yields.

The application of 3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid in agrochemicals is another area of active research. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. For instance, studies have shown that derivatives of this compound exhibit potent activity against various agricultural pests without causing significant harm to non-target species. This makes it a promising candidate for sustainable pest management solutions.

In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. Its carboxylic acid functionality can be exploited for conjugation with other therapeutic agents, enabling the creation of multi-functional drugs. Recent research has focused on its use in targeted drug delivery systems, where its structural properties allow for precise targeting of diseased cells while minimizing side effects.

The environmental impact of this compound has also been a subject of investigation. Studies have demonstrated that it undergoes efficient biodegradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current trends toward developing eco-friendly chemical products.

In conclusion, 3-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylic acid is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.